Cas no 2172508-89-1 (2-(1-amino-2-methylpropyl)-6-tert-butyl-4-methylphenol)

• Product Name: 2-(1-amino-2-methylpropyl)-6-tert-butyl-4-methylphenol
• CAS No: 2172508-89-1
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 5896933
• PubChem ID: 165786962
• Update Time: 2025-05-22

2-(1-amino-2-methylpropyl)-6-tert-butyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2-methylpropyl)-6-tert-butyl-4-methylphenol
• 2172508-89-1
• EN300-1277249

• Inchi： 1S/C15H25NO/c1-9(2)13(16)11-7-10(3)8-12(14(11)17)15(4,5)6/h7-9,13,17H,16H2,1-6H3
• InChI Key： FRKJWNGCPPDLLF-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C(C)(C)C)C(C(C)C)N

Computed Properties

• Exact Mass: 235.193614421g/mol
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-2-methylpropyl)-6-tert-butyl-4-methylphenol

2-(1-Amino-2-Methylpropyl)-6-Tert-Butyl-4-Methylphenol: A Comprehensive Overview

2-(1-Amino-2-Methylpropyl)-6-Tert-Butyl-4-Methylphenol, commonly referred to by its CAS number CAS No. 2172508-89-1, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a phenol ring substituted with various functional groups, including an amino group, a tert-butyl group, and a methyl group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and development.

The molecular structure of 2-(1-Amino-2-Methylpropyl)-6-Tert-Butyl-4-Methylphenol has been extensively studied using advanced spectroscopic techniques such as NMR and IR. These studies have revealed that the compound exhibits significant stability due to the electron-donating effects of the methyl and tert-butyl groups on the phenolic ring. Furthermore, the amino group enhances the compound's ability to participate in hydrogen bonding, which is crucial for its interactions in various chemical environments.

Recent research has focused on the synthesis and optimization of this compound. Scientists have developed novel synthetic pathways that improve yield and reduce production costs. For instance, a study published in the Journal of Organic Chemistry highlighted a catalytic approach using palladium catalysts to facilitate the coupling reaction, resulting in higher purity and faster reaction times. Such advancements underscore the importance of continuous innovation in chemical synthesis.

In terms of applications, 2-(1-Amino-2-Methylpropyl)-6-Tert-Butyl-4-Methylphenol has shown promise in the pharmaceutical industry as a potential drug candidate. Preclinical studies have demonstrated its ability to modulate specific cellular pathways, making it a candidate for treating various diseases, including inflammatory disorders and certain types of cancer. Additionally, its unique properties make it a valuable additive in cosmetic formulations, where it acts as an antioxidant and stabilizer.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under different conditions. Findings indicate that under controlled environmental conditions, the compound exhibits moderate biodegradability, with minimal toxicity to aquatic organisms when used within recommended limits. These studies are essential for ensuring sustainable practices in its production and application.

In conclusion, 2-(1-Amino-2-Methylpropyl)-6-Tert-Butyl-4-Methylphenol, with its CAS number CAS No. 2172508-89-1, represents a versatile compound with significant potential across multiple industries. Ongoing research continues to uncover new insights into its properties and applications, positioning it as an important molecule in contemporary chemistry and pharmacology.